Cas no 54669-84-0 (Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-)
54669-84-0 structure
Product Name:Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-
CAS No:54669-84-0
MF:C18H24O2
MW:272.381965637207
CID:353969
PubChem ID:12270341
Update Time:2025-04-19
Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-
- 4-tert-butyl-2-phenacylcyclohexan-1-one
- OPWJLYPXLLWOHU-UHFFFAOYSA-N
- 4-(tert-butyl)-2-(2-oxo-2-phenylethyl)-1-cyclohexanone
- 54669-84-0
- AKOS021982202
- 4-tert-butyl-2-(2-oxo-2-phenylethyl)-cyclohexanone
- SCHEMBL2993114
- DTXSID70483366
-
- Inchi: 1S/C18H24O2/c1-18(2,3)15-9-10-16(19)14(11-15)12-17(20)13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3
- InChI Key: OPWJLYPXLLWOHU-UHFFFAOYSA-N
- SMILES: O=C1CCC(CC1CC(C1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 272.17772
- Monoisotopic Mass: 272.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)- Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
54669-84-0 (Cyclohexanone, 4-(1,1-dimethylethyl)-2-(2-oxo-2-phenylethyl)-) Related Products
- 712-50-5(cyclohexyl(phenyl)methanone)
- 3481-02-5(Cyclopropyl phenyl ketone)
- 938-16-9(2,2-Dimethylpropiophenone)
- 5407-98-7(Cyclobutyl phenyl ketone)
- 5422-88-8(Cyclopentyl phenyl ketone)
- 1671-77-8(4’-Methylvalerophenone)
- 38675-79-5(4-tert-butylphenyl cyclopropyl ketone)
- 37593-03-6(4'-Heptylacetophenone)
- 37593-05-8(4-n-Nonylacetophenone)
- 16819-79-7(2-Methyl-1-phenylbutan-1-one)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk